Cas no 189323-09-9 (Carbamic acid,N,N-bis(2-bromoethyl)-, phenylmethyl ester)

• Product Name: Carbamic acid,N,N-bis(2-bromoethyl)-, phenylmethyl ester
• CAS No: 189323-09-9
• MF: C₁₂H₁₅Br₂NO₂
• MW: 365.061002016068
• MDL: MFCD11519273
• CID: 115609
• PubChem ID: 18930981
• Update Time: 2025-07-15

Carbamic acid,N,N-bis(2-bromoethyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N,N-bis(2-bromoethyl)-, phenylmethyl ester
• benzyl bis(2-bromoethyl)carbamate
• benzyl N,N-bis(2-bromoethyl)carbamate
• N-Cbz-N,N-bis(2-bromoethyl)amine
• 2-bromo-N-(2-bromoethyl)-N-carbobenzoxyethanamine
• benzyl bis-(2-bromoethyl)-carbamate
• bis-(2-bromo-ethyl)carbamic acid benzyl ester
• N,N-Bis(2-Bromoethyl)-Carbamic Acid Phenylmethyl Ester
• N-benzyloxycarbonyl-N,N-bis(2-bromoethyl)amine
• 2-BroMo-N-(2-broMoethyl)-N-Cbz-ethanaMine
• SCHEMBL264989
• FT-0604315
• DTXSID60596590
• AKOS015909144
• SY027319
• AS-40526
• CS-0197829
• 189323-09-9
• MFCD11519273
• A4182
• 2-CHLORO-5-[(ISOPROPYLAMINO)SULFONYL]BENZOICACID
• Carbamic acid, N,N-bis(2-bromoethyl)-, phenylmethyl ester
• KZXFVMMTKPFXAO-UHFFFAOYSA-N

• MDL： MFCD11519273
• Inchi： 1S/C12H15Br2NO2/c13-6-8-15(9-7-14)12(16)17-10-11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key： KZXFVMMTKPFXAO-UHFFFAOYSA-N
• SMILES： BrCCN(C(=O)OCC1C=CC=CC=1)CCBr

Computed Properties

• Exact Mass: 362.94700
• Monoisotopic Mass: 362.94695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.619±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 402.3℃ at 760 mmHg
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 29.54000
• LogP: 3.41500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Carbamic acid,N,N-bis(2-bromoethyl)-, phenylmethyl ester

Carbamic acid, N,N-bis(2-bromoethyl)-, phenylmethyl ester (CAS No. 189323-09-9): A Comprehensive Overview

Carbamic acid, N,N-bis(2-bromoethyl)-, phenylmethyl ester, identified by its CAS number 189323-09-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits promising potential in various applications, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular structure of Carbamic acid, N,N-bis(2-bromoethyl)-, phenylmethyl ester consists of a phenylmethyl ester group linked to a carbamic acid moiety, which is further substituted with two 2-bromoethyl groups. This specific arrangement of functional groups imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a candidate for further derivatization to achieve desired pharmacological effects.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The presence of bromo substituents in the 2-bromoethyl groups enhances the electrophilicity of the molecule, making it a suitable candidate for further functionalization through various chemical reactions. This feature has been exploited in the synthesis of more complex molecules aimed at targeting specific biological pathways.

One of the most intriguing aspects of Carbamic acid, N,N-bis(2-bromoethyl)-, phenylmethyl ester is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are often implicated in various diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these signaling pathways effectively. The bromo substituents on this compound provide handles for further derivatization, allowing chemists to fine-tune the molecule's binding affinity and selectivity towards target kinases.

Recent studies have also highlighted the compound's utility in the synthesis of protease inhibitors. Proteases are another class of enzymes that are essential for various physiological processes and have been implicated in diseases such as Alzheimer's and HIV/AIDS. The ability to design molecules that can inhibit specific proteases without affecting others is crucial for developing effective therapeutics. The structural features of Carbamic acid, N,N-bis(2-bromoethyl)-, phenylmethyl ester make it an attractive starting point for such endeavors.

The role of this compound in medicinal chemistry extends beyond its use as an intermediate. It has also been explored as a building block for more complex drug candidates. By incorporating this compound into larger molecular frameworks, researchers can leverage its unique properties to enhance the overall efficacy and safety profile of potential drugs. This approach has been particularly successful in the development of small-molecule inhibitors that can interact with biological targets in a highly specific manner.

In addition to its pharmaceutical applications, Carbamic acid, N,N-bis(2-bromoethyl)-, phenylmethyl ester has shown promise in materials science research. Its ability to undergo various chemical transformations makes it a versatile precursor for synthesizing novel polymers and materials with tailored properties. These materials could find applications in various industries, including electronics and coatings.

The synthesis of Carbamic acid, N,N-bis(2-bromoethyl)-, phenylmethyl ester involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the reaction of phenylmethyl bromide with bis(2-bromoethyl)amine hydrochloride under controlled conditions. Subsequent steps involve the formation of the carbamic acid ester linkage followed by purification procedures to isolate the desired product.

The purity and quality of Carbamic acid, N,N-bis(2-bromoethyl)-, phenylmethyl ester are critical for its intended applications. Therefore, rigorous analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its identity and assess its purity.

In conclusion, Carbamic acid, N,N-bis(2-bromoethyl)-, phenylmethyl ester, with its CAS number 189323-09-9, is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it a valuable tool for synthesizing novel therapeutic agents and materials with tailored properties. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow even further.